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Compound of Interest

Compound Name:
2,2',3,3'-Tetrahydro-1,1'-

spirobi[indene]-7,7'-diol

CAS No.: 223259-63-0

Cat. No.: B1312721

Get Quote

An In-Depth Technical Guide on (R)-SPINOL: Molecular Properties

This technical guide provides essential information regarding the molecular formula and weight

of (R)-SPINOL, a chiral organic compound utilized in asymmetric synthesis. The data is

presented for researchers, scientists, and professionals in drug development.

Molecular Data Summary
The fundamental molecular properties of (R)-SPINOL are summarized in the table below. This

information is critical for stoichiometric calculations in reaction mechanisms, analytical

characterization, and computational modeling.

Property Value

Molecular Formula C₁₇H₁₆O₂

Molecular Weight 252.31 g/mol

This data has been verified across multiple chemical data sources.[1][2][3]
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Structural Composition
The molecular formula C₁₇H₁₆O₂ indicates that each molecule of (R)-SPINOL is composed of

17 carbon atoms, 16 hydrogen atoms, and 2 oxygen atoms. The specific arrangement of these

atoms in a spirocyclic structure is what imparts its unique chiral properties.
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Caption: Elemental composition of the (R)-SPINOL molecule.

Experimental Protocols
The determination of the molecular formula and weight of (R)-SPINOL is typically achieved

through a combination of mass spectrometry and elemental analysis.

1. High-Resolution Mass Spectrometry (HRMS)

Objective: To determine the precise mass of the molecule and deduce its elemental

composition.

Methodology: A sample of (R)-SPINOL is ionized, commonly using electrospray ionization

(ESI) or atmospheric pressure chemical ionization (APCI). The resulting ions are then
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separated based on their mass-to-charge ratio (m/z) by a high-resolution mass analyzer

(e.g., TOF, Orbitrap). The highly accurate mass measurement allows for the unambiguous

determination of the molecular formula.

2. Elemental Analysis

Objective: To determine the percentage composition of carbon, hydrogen, and oxygen in the

compound.

Methodology: A known mass of the (R)-SPINOL sample is combusted in an excess of

oxygen. The resulting combustion products, carbon dioxide and water, are collected and

weighed. The masses of these products are used to calculate the percentage of carbon and

hydrogen in the original sample. The percentage of oxygen is typically determined by

difference. The empirical formula derived from these percentages is then compared with the

molecular formula obtained from HRMS to confirm the structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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